Cas no 88254-00-6 (Propanedioic acid, methylphenyl-, monoethyl ester, (R)-)

Propanedioic acid, methylphenyl-, monoethyl ester, (R)- structure
88254-00-6 structure
Product Name:Propanedioic acid, methylphenyl-, monoethyl ester, (R)-
CAS No:88254-00-6
MF:C12H13O4
MW:221.229223966599
CID:639729
PubChem ID:71409688
Update Time:2025-04-19

Propanedioic acid, methylphenyl-, monoethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, methylphenyl-, monoethyl ester, (R)-
    • (2R)-3-ethoxy-2-methyl-3-oxo-2-phenylpropanoate
    • 88254-00-6
    • DTXSID20829412
    • Inchi: 1S/C12H14O4/c1-3-16-11(15)12(2,10(13)14)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3,(H,13,14)/p-1/t12-/m1/s1
    • InChI Key: RDKPEKUJILTPNU-GFCCVEGCSA-M
    • SMILES: O(CC)C([C@](C(=O)[O-])(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 221.08138389g/mol
  • Monoisotopic Mass: 221.08138389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 66.4Ų
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